ethyl 4-bromo-1-cyclopentyl-1H-pyrazole-5-carboxylate

• IUPAC Name: ethyl 4-bromo-2-cyclopentylpyrazole-3-carboxylate
• InChI: InChI=1S/C11H15BrN2O2/c1-2-16-11(15)10-9(12)7-13-14(10)8-5-3-4-6-8/h7-8H,2-6H2,1H3
• InChI Key: FCLLCEZAWHWBBS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=NN1C2CCCC2)Br
• Molecular Formula: C11H15BrN2O2
• Molecular Weight: 287.15 g/mol

Description

Ethyl 4-bromo-1H-pyrazole-5-carboxylate is a chemical compound with the molecular formula C6H7BrN2O2. It is a derivative of pyrazole, a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1 and 2 and three carbon © atoms.

Synthesis Analysis

The synthesis of pyrazole derivatives like ethyl 4-bromo-1H-pyrazole-5-carboxylate can be achieved through various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system. A specific example of a synthesis method is a silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane as a “CNN” building block to terminal alkynes.

Molecular Structure Analysis

The molecular structure of ethyl 4-bromo-1H-pyrazole-5-carboxylate consists of a pyrazole ring, which is a five-membered ring structure made up of two nitrogen atoms in neighboring positions and three carbon atoms. Attached to this ring are an ethyl group, a bromine atom, and a carboxylate group.

Chemical Reactions Analysis

Pyrazole derivatives, including ethyl 4-bromo-1H-pyrazole-5-carboxylate, can undergo various chemical reactions. For instance, they can participate in [3+2] cycloaddition reactions with dialkyl azodicarboxylates to produce functionalized pyrazoles. They can also undergo Cu-catalyzed aerobic oxidative cyclization when they are β,γ-unsaturated hydrazones.

Safety and Hazards

Ethyl 4-bromo-1H-pyrazole-5-carboxylate is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is advised to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area.